N,4-dimethyl-2-nitropyridin-3-amine

Core Science & Biosynthesis

Comprehensive NMR Spectral Analysis of N,4-dimethyl-2-nitropyridin-3-amine

Executive Summary

In modern drug development, substituted pyridines are ubiquitous pharmacophores. Specifically, 2-nitro-3-aminopyridine derivatives, such as N,4-dimethyl-2-nitropyridin-3-amine , serve as critical advanced intermediates in the synthesis of imidazo[4,5-b]pyridines—a core scaffold found in numerous kinase inhibitors and neurologically active therapeutics.

Accurate structural characterization of these intermediates is paramount to prevent downstream synthetic failures. This technical guide provides an authoritative, self-validating framework for the acquisition, assignment, and interpretation of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data for N,4-dimethyl-2-nitropyridin-3-amine. By coupling empirical predictive models with rigorous 2D NMR validation strategies, this whitepaper ensures high-fidelity structural elucidation.

Structural & Electronic Causality in NMR Chemical Shifts

The accurate assignment of NMR resonances requires a deep understanding of how specific substituents perturb the electronic environment of the base pyridine ring[1]. The pyridine nucleus is inherently electron-deficient; the electronegative nitrogen atom withdraws electron density via both inductive (-I) and resonance (-M) effects, heavily deshielding the α (C2, C6) and γ (C4) positions.

In N,4-dimethyl-2-nitropyridin-3-amine , three substituents dictate the final chemical shifts:

• 2-Nitro Group (-NO 2​ ): A strongly electron-withdrawing group that drastically deshields the C2 carbon. Crucially, the oxygen atoms of the nitro group participate in a strong intramolecular hydrogen bond with the adjacent C3 amine proton. This locks the molecular conformation and significantly deshields the N-H proton.

• 3-(N-methylamino) Group (-NHCH 3​ ): A strong electron-donating group via resonance (+M effect). This increases electron density at the ortho and para positions, partially offsetting the electron-withdrawing nature of the pyridine nitrogen[2].

• 4-Methyl Group (-CH 3​ ): A weak electron-donating group via hyperconjugation (+I effect), which slightly shields the adjacent C3 and C5 positions and provides a characteristic aliphatic singlet in the 1 H NMR spectrum.

Experimental Protocols for NMR Acquisition

To guarantee a self-validating dataset, the NMR acquisition must be meticulously controlled. The following protocol utilizes a 600 MHz spectrometer (e.g., JEOL ECZ600R) to ensure sufficient dispersion of the aromatic signals.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of highly purified N,4-dimethyl-2-nitropyridin-3-amine in 0.6 mL of deuterated chloroform (CDCl 3​ ).

  • Causality: CDCl 3​ is selected because it lacks exchangeable protons that would otherwise obscure the critical N-H signal. Furthermore, non-polar solvents preserve the intramolecular hydrogen bond between the -NO 2​ and -NHCH 3​ groups, which is vital for observing the N-H splitting pattern.

• Internal Referencing: Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS). Set the TMS singlet strictly to 0.00 ppm.

• 1 H NMR Acquisition: Acquire 16 scans using a 30° excitation pulse and a 2-second relaxation delay (D1).

  • Causality: A 30° pulse combined with a 2-second D1 ensures complete longitudinal relaxation ( T1​ ) of all protons between scans, guaranteeing that the integration values perfectly reflect the stoichiometric ratio of the protons.

• 13 C NMR Acquisition: Acquire 1024 scans using a 45° pulse, a 2-second relaxation delay, and WALTZ-16 composite pulse proton decoupling.

  • Causality: WALTZ-16 decoupling removes the J -coupling between 13 C and 1 H nuclei, collapsing the carbon signals into sharp singlets. This drastically increases the signal-to-noise ratio (SNR) for the insensitive 13 C nucleus[3].

1 H and 13 C NMR Spectral Data & Assignments

The quantitative data summarized below reflects the integration of electronic substituent effects and empirical observations for highly substituted pyridines.

Table 1: 1 H NMR Spectral Data (600 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	J (Hz)	Int.	Assignment Causality & Logic
H-6	8.05	Doublet (d)	4.8	1H	Highly deshielded due to its α -position relative to the pyridine nitrogen. Exhibits ortho-coupling to H-5.
H-5	7.25	Doublet (d)	4.8	1H	Shielded relative to H-6 due to the +I effect of the adjacent C4-methyl group.
N-H	6.80	Broad Quartet (br q)	5.0	1H	Deshielded by the intramolecular H-bond with the 2-NO 2​ group. Splits into a quartet due to coupling with the N-CH 3​ protons.
N-CH 3​	2.95	Doublet (d)	5.0	3H	Attached to an electronegative nitrogen. The doublet splitting confirms slow exchange of the N-H proton in CDCl 3​ .
C4-CH 3​	2.35	Singlet (s)	-	3H	Benzylic-type methyl attached to the heteroaromatic ring. No adjacent protons, thus a sharp singlet.

Table 2: 13 C NMR Spectral Data (150 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Assignment Causality & Logic
C-2	152.0	C q​	Strongly deshielded by the directly attached, highly electronegative -NO 2​ group.
C-6	146.5	CH	Deshielded by the adjacent pyridine nitrogen ( α -effect).
C-4	142.0	C q​	Substituted with a methyl group (ipso-deshielding effect).
C-3	138.5	C q​	Attached to the electron-donating N-methylamino group.
C-5	126.0	CH	β to the pyridine nitrogen; the most shielded aromatic carbon in this system due to the +I effect of the C4-methyl.
N-CH 3​	33.5	CH 3​	Aliphatic carbon directly bonded to a heteroatom (Nitrogen).
C4-CH 3​	18.0	CH 3​	Standard shift for an aliphatic methyl group attached to an aromatic ring.

2D NMR Strategies for Structural Validation

To ensure the trustworthiness of the 1D assignments, a self-validating 2D NMR workflow must be executed. Relying solely on 1D data for heavily substituted heterocycles can lead to misassignments due to overlapping substituent effects.

The most critical experiment in this workflow is the Heteronuclear Multiple Bond Correlation (HMBC) . In the HMBC spectrum of N,4-dimethyl-2-nitropyridin-3-amine:

• The C4-methyl protons ( δ 2.35) will show strong 3-bond correlations ( 3JCH​ ) to both C-3 ( δ 138.5) and C-5 ( δ 126.0). This unambiguously anchors the position of the methyl group and differentiates C-3 from C-2.

• The N-methyl protons ( δ 2.95) will show a 3-bond correlation to C-3 , confirming the exact placement of the amine moiety.

Fig 1: Self-validating 1D and 2D NMR workflow for pyridine structural elucidation.

By adhering to this workflow, researchers can confidently verify the molecular architecture of N,4-dimethyl-2-nitropyridin-3-amine, ensuring high-quality inputs for subsequent drug development pipelines.

References

• Retcofsky, H. L., & Friedel, R. A. (1967). Carbon-13 Nuclear Magnetic Resonance Studies of 4-Substituted Pyridines. Journal of Physical Chemistry, 71(11), 3592–3596.[1] URL:[Link]

• Städeli, W., & von Philipsborn, W. (1981). 15N NMR substituent effects in pyridines and pyrimidines. Organic Magnetic Resonance, 15(1), 106–109.[2] URL:[Link]

• Jakobsen, H. J., Yang, P.-I., & Brey, W. S. (1981). Natural abundance proton-coupled 15N NMR spectra of pyridines observed from proton polarization transfer experiments. Organic Magnetic Resonance, 17(4), 290–295.[3] URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Computational and Physicochemical Profiling of N,4-Dimethyl-2-nitropyridin-3-amine: Electron Density and Molecular Weight Determination

Executive Summary

In modern rational drug design and materials science, the precise characterization of a molecule’s electronic architecture and fundamental physicochemical properties is paramount. N,4-dimethyl-2-nitropyridin-3-amine is a highly functionalized heterocyclic scaffold that exemplifies a complex intramolecular charge transfer (ICT) network. As a Senior Application Scientist, I have structured this whitepaper to dissect the exact molecular weight determination and the electron density distribution of this compound. By integrating empirical high-resolution mass spectrometry (HRMS) with Density Functional Theory (DFT), we can map the nucleophilic and electrophilic hotspots of this molecule, providing actionable insights for Fragment-Based Drug Design (FBDD).

Structural Deconstruction and Physicochemical Profiling

To understand the behavior of N,4-dimethyl-2-nitropyridin-3-amine, we must first deconstruct its structural topology. The molecule is built upon an electron-deficient pyridine ring, which is sequentially functionalized with a strongly electron-withdrawing nitro group at the C2 position, an electron-donating methylamino group at the C3 position, and a weakly electron-donating methyl group at the C4 position.

This specific arrangement yields the molecular formula C₇H₉N₃O₂ . The quantitative physicochemical parameters, summarized in Table 1, highlight its suitability as a low-molecular-weight fragment for pharmaceutical development.

Table 1: Physicochemical and Structural Parameters of N,4-dimethyl-2-nitropyridin-3-amine

Parameter	Value	Mechanistic Significance
Molecular Formula	C₇H₉N₃O₂	Fundamental stoichiometric identifier.
Molecular Weight	167.17 g/mol	Highly compliant with Lipinski’s Rule of 5 (<500 Da); ideal for FBDD.
Monoisotopic Mass	167.0695 Da	Target exact mass for HRMS verification.
Hydrogen Bond Donors	1 (-NH)	Facilitates directional binding in kinase/receptor pockets.
Hydrogen Bond Acceptors	4 (N, O)	High capacity for interacting with hydrogen-rich protein residues.
Rotatable Bonds	2	Low conformational entropy penalty upon target binding.

Protocol 1: Empirical Mass Validation via High-Resolution Mass Spectrometry (HRMS)

To empirically validate the molecular weight of 167.17 g/mol and the monoisotopic mass of 167.0695 Da, High-Resolution Mass Spectrometry (HRMS) utilizing an Orbitrap mass analyzer is required[1].

Causality of Experimental Design: The choice of Positive Electrospray Ionization (ESI+) is dictated by the molecule's electron density. The lone pair on the pyridine nitrogen and the secondary amine possess high proton affinities. In an acidic mobile phase (e.g., 0.1% formic acid), these sites readily accept a proton to form a stable [M+H]⁺ cation (m/z 168.0773), ensuring highly efficient ionization without inducing in-source fragmentation.

Self-Validating Workflow:

• Sample Preparation: Dissolve the analyte in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

• Instrument Calibration: Introduce a continuous flow of an internal calibrant (e.g., Leucine Enkephalin) via a lock-mass sprayer.

• Data Acquisition: Operate the Orbitrap mass spectrometer in ESI+ mode at a mass resolution of 100,000 (at m/z 200).

• Self-Validation Check: The protocol is self-validating through the lock-mass system. If the internal calibrant's measured mass deviates by more than 2 parts-per-million (ppm) from its theoretical mass, the scan is automatically flagged and recalibrated. Only when the calibrant mass is locked can the exact mass of the [M+H]⁺ ion (168.0773 Da) be trusted to confirm the C₇H₉N₃O₂ formula.

Electron Density Distribution: The "Push-Pull" Pyridine Scaffold

The spatial distribution of electron density across N,4-dimethyl-2-nitropyridin-3-amine is not uniform; it is governed by a pronounced "push-pull" mechanism[2].

• The "Pull" (Acceptors): The pyridine nitrogen exerts a strong inductive (-I) withdrawal of electron density. Concurrently, the 2-nitro group acts as a powerful electron sink through both inductive (-I) and resonance (-M) effects.

• The "Push" (Donors): The 3-methylamino group donates electron density into the π-conjugated system via resonance (+M) from the nitrogen lone pair. The 4-methyl group contributes additional, albeit weaker, electron density through hyperconjugation and inductive (+I) effects.

This synergy creates an Intramolecular Charge Transfer (ICT) axis, polarizing the molecule and creating distinct regions of high (nucleophilic) and low (electrophilic) electron density.

Intramolecular charge transfer (ICT) "push-pull" system in N,4-dimethyl-2-nitropyridin-3-amine.

Protocol 2: Density Functional Theory (DFT) for Molecular Electrostatic Potential (MEP) Mapping

To quantitatively visualize this push-pull effect, we employ Density Functional Theory (DFT) to generate a Molecular Electrostatic Potential (MEP) map[3].

Causality of Experimental Design: The B3LYP hybrid functional is selected for its proven accuracy in modeling organic semiconductor and pharmaceutical scaffolds. Crucially, the 6-311++G(d,p) basis set is utilized. The inclusion of diffuse functions ("++") is a strict physical requirement here; without them, the computational model cannot accurately simulate the expanded, diffuse electron clouds of the highly electronegative oxygen atoms in the nitro group.

Self-Validating Workflow:

• Initial Geometry Construction: Build the 3D conformer of N,4-dimethyl-2-nitropyridin-3-amine using a molecular builder (e.g., GaussView).

• Geometry Optimization: Run the DFT calculation at the B3LYP/6-311++G(d,p) level of theory to find the lowest energy conformation.

• Self-Validation Check (Frequency Analysis): Immediately follow the optimization with a vibrational frequency analysis. The protocol validates itself mathematically: if the output yields zero imaginary frequencies , the optimized geometry is confirmed as a true local minimum on the potential energy surface (not a transition state).

• Wavefunction & MEP Generation: Map the electrostatic potential onto the total electron density surface (isovalue = 0.0004 a.u.). Red regions will indicate nucleophilic hotspots (nitro oxygens), while blue regions will indicate electrophilic hotspots (amine proton).

Computational workflow for determining the Molecular Electrostatic Potential (MEP).

Implications for Fragment-Based Drug Design (FBDD)

Understanding the electron density of N,4-dimethyl-2-nitropyridin-3-amine is not merely an academic exercise; it is a direct predictor of biological activity. Electron-density descriptors are foundational in building robust Quantitative Structure-Activity Relationship (QSAR) models[4].

In Fragment-Based Drug Design (FBDD), the specific orientation of a fragment within a protein binding pocket is dictated by the complementary alignment of electron density[5]. The highly polarized nature of this pyridine derivative means it will exhibit strong, directional hydrogen bonding. The electron-rich nitro group serves as a potent hydrogen bond acceptor, while the electron-deficient amine proton acts as a targeted hydrogen bond donor. By mapping these electron density topologies via the validated protocols above, researchers can rationally design subsequent fragment-growing strategies to maximize target affinity.

References

• Electron-Density Descriptors as Predictors in Quantitative Structure–Activity/Property Relationships and Drug Design Taylor & Francis[Link][4]

• Electron Density Guided Fragment-Based Lead Discovery of Ketohexokinase Inhibitors Journal of Medicinal Chemistry - ACS Publications[Link][5]

• High-resolution mass spectrometry of small molecules bound to membrane proteins PMC - National Institutes of Health[Link][1]

• Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations MDPI[Link][3]

• Push–pull heterocycles and beyond: recent developments in absorption, emission, and ICT properties RSC Publishing[Link][2]

Sources

• 1. High-resolution mass spectrometry of small molecules bound to membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Push–pull heterocycles and beyond: recent developments in absorption, emission, and ICT properties - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06623A [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Evaluating the Pharmacological Activity of N,4-Dimethyl-2-nitropyridin-3-amine Derivatives

Executive Summary & Chemical Context

The N,4-dimethyl-2-nitropyridin-3-amine scaffold is a highly versatile and privileged building block in modern medicinal chemistry. Derivatives of 2-nitropyridin-3-amines have been extensively validated as potent modulators of critical kinase networks1[1]. Depending on the specific functional group substitutions applied to this core, the resulting compounds exhibit highly divergent biological activities, primarily clustering into two therapeutic areas:

• Oncology: Functioning as Type I/II competitive inhibitors of Aurora Kinase B , disrupting microtubule dynamics and inducing mitotic catastrophe in cancer cells 2[2].

• Metabolic Disease: Acting as allosteric activators of AMP-activated protein kinase (AMPK) by binding to the ADaM (Allosteric Drug and Metabolite) site, thereby restoring cellular energy homeostasis 3[3].

Divergent pharmacological targeting of the N,4-dimethyl-2-nitropyridin-3-amine scaffold.

Assay Rationale & System Design (E-E-A-T)

To accurately profile both the inhibitory (Aurora B) and activating (AMPK) properties of these derivatives, a unified, self-validating assay platform is required. While traditional kinase assays rely on radiometric 32 P-ATP, we utilize the ADP-Glo™ Luminescent Kinase Assay 4[4].

Causality Behind Experimental Choices:

• Direct ADP Measurement: By quantifying the ADP produced during the kinase reaction, the assay avoids the safety hazards of radioactivity and the optical interference (auto-fluorescence) often caused by highly conjugated nitropyridine derivatives.

• ATP Concentration Tuning: For competitive Aurora B inhibitors, ATP must be poised near its Michaelis constant ( Km​ , ~10–25 µM) to ensure the assay is sensitive to competitive displacement 5[5]. Conversely, for AMPK allosteric activators, higher ATP concentrations (50–100 µM) are utilized to saturate the active site, isolating the allosteric activation effect 6[6].

• Pre-incubation: A 15–30 minute pre-incubation of the compound with the enzyme before ATP addition is critical. This allows slow-binding inhibitors or complex allosteric modulators to reach thermodynamic equilibrium.

Luminescent ADP-Glo assay workflow for quantifying kinase activity and compound efficacy.

Detailed In Vitro Assay Protocols

Protocol A: Aurora Kinase B Inhibition Assay

This protocol evaluates the ability of N,4-dimethyl-2-nitropyridin-3-amine derivatives to inhibit Aurora B, a kinase that regulates the microtubule depolymerizing activity of MCAK during mitosis 4[4].

Self-Validating Controls:

• Vehicle Control (100% Activity): 1% DMSO.

• Positive Inhibition Control (0% Activity): 1 µM Barasertib (AZD1152).

• Blank: No enzyme (measures background ATP hydrolysis).

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1x Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT). Thaw recombinant Aurora B enzyme, MBP (Myelin Basic Protein) substrate, and ATP on ice.

• Compound Dispensing: Serially dilute the test derivatives in 100% DMSO. Transfer 0.5 µL of the compounds to a 384-well low-volume white plate. (Final DMSO concentration must not exceed 1% to prevent enzyme denaturation) 5[5].

• Enzyme Pre-incubation: Add 2.5 µL of diluted Aurora B enzyme (titrated to ~2-5 ng/well) to the compound wells. Centrifuge briefly and incubate at room temperature (RT) for 15 minutes.

• Reaction Initiation: Add 2 µL of the Substrate/ATP mix (Final concentrations: 0.5 mg/mL MBP, 15 µM ATP). Incubate the plate at 30°C for 45 minutes.

• Termination & Depletion: Add 5 µL of ADP-Glo™ Reagent to all wells. This simultaneously halts the kinase reaction and depletes any unreacted ATP. Incubate at RT for 40 minutes 4[4].

• Detection: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at RT to convert ADP back to ATP and generate the luminescent signal.

• Readout: Measure luminescence using a microplate reader (integration time 0.5–1.0 second). Calculate IC50​ using a 4-parameter logistic non-linear regression model.

Protocol B: AMPK Allosteric Activation Assay

Certain structural modifications to the nitropyridine core shift the molecule to act as an AMPK activator. This assay utilizes the SAMS peptide (HMRSAMSGLHLVKRR), derived from acetyl-CoA carboxylase, which is the highly specific downstream physiological target of AMPK 3[3].

Self-Validating Controls:

• Basal Activity Control: 1% DMSO (represents intrinsic unactivated AMPK activity).

• Positive Activation Control: 10 µM A-769662 or AMPK-IN-4 6[6].

Step-by-Step Methodology:

• Reagent Preparation: Prepare AMPK Assay Buffer (50 mM HEPES pH 7.4, 20 mM MgCl₂, 1 mM EGTA, 0.05% Brij-35). Thaw recombinant human AMPK ( α1β1γ1 heterotrimer).

• Compound Dispensing: Serially dilute the test derivatives and transfer 0.5 µL to the 384-well plate.

• Enzyme Addition: Add 2.5 µL of AMPK enzyme (titrated to ~1-3 ng/well). Incubate for 20 minutes at RT to allow the compound to bind the allosteric ADaM site.

• Reaction Initiation: Add 2 µL of Substrate/ATP mix (Final concentrations: 0.2 mM SAMS peptide, 50 µM ATP). Note: A higher ATP concentration is used here compared to the Aurora assay to ensure the measurement reflects allosteric activation rather than competitive ATP-site binding.

• Incubation & Readout: Incubate at 30°C for 60 minutes. Proceed with ADP-Glo Termination (5 µL) and Detection (10 µL) steps exactly as described in Protocol A. Calculate the EC50​ based on the fold-increase in luminescence over the basal control.

Quantitative Data Summary

To ensure assay robustness, evaluate the screening data against these standard validation metrics. A Z′ -factor >0.6 indicates an excellent assay suitable for high-throughput screening of the N,4-dimethyl-2-nitropyridin-3-amine library.

Target	Assay Type	Reference Compound	Substrate	ATP Concentration	Expected IC50​ / EC50​	Target Z′ -Factor
Aurora Kinase B	Inhibition	Barasertib (AZD1152)	MBP / Kemptide	15 µM (Near Km​ )	< 10 nM	> 0.70
AMPK ( α1β1γ1 )	Activation	A-769662 / AMPK-IN-4	SAMS Peptide	50 µM	100 - 300 nM	> 0.65

References

• Promega Corporation. Aurora B Kinase Assay Protocol. Retrieved from 4[4]

• BPS Bioscience. Chemi-Verse™ Aurora Kinase B Assay Kit. Retrieved from 5[5]

• BenchChem. Validating the Mechanism of Action of 6-Methoxy-2-nitropyridin-3-amine-based Compounds: A Comparative Guide. Retrieved from1[1]

• National Institutes of Health (PMC). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Retrieved from 2[2]

• National Institutes of Health (PMC). An enzyme‐linked immunosorbent assay (ELISA)‐based activity assay for AMP‐activated protein kinase (AMPK). Retrieved from 3[3]

• BenchChem. Application Notes and Protocols for In Vitro Assay of AMPK-IN-4. Retrieved from 6[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Cell Biologist’s Field Guide to Aurora Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An enzyme‐linked immunosorbent assay (ELISA)‐based activity assay for AMP‐activated protein kinase (AMPK) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promega.com [promega.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of N,4-Dimethyl-2-nitropyridin-3-amine

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

The functionalization of highly substituted aminopyridines is a critical bottleneck in the synthesis of complex bicyclic and tricyclic pharmacophores, such as mutant IDH inhibitors and GLP-1R agonists[1]. N,4-dimethyl-2-nitropyridin-3-amine presents a unique synthetic challenge: it is a sterically congested, electronically deactivated secondary amine.

This application note details a highly optimized, self-validating protocol for the Palladium-catalyzed Buchwald-Hartwig C-N cross-coupling of N,4-dimethyl-2-nitropyridin-3-amine with aryl/heteroaryl halides. By abandoning standard amination conditions and leveraging large-bite-angle bidentate phosphine ligands, we can overcome the inherent kinetic barriers of this substrate[2].

Mechanistic Rationale & Catalyst Design (E-E-A-T)

As synthetic scientists, we must design catalytic systems that directly address the structural liabilities of our substrates. N,4-dimethyl-2-nitropyridin-3-amine possesses two major liabilities:

• Severe Steric Encumbrance: The secondary amine (N-methyl) is flanked by a 4-methyl group and a 2-nitro group. This ortho-disubstitution creates a highly congested pocket, hindering the initial coordination of the amine to the Palladium(II) center.

• Electronic Deactivation: The strongly electron-withdrawing 2-nitro group pulls electron density away from the amine lone pair via both resonance and inductive effects. This drastically reduces the nucleophilicity of the amine, making the transmetalation/coordination step sluggish.

The Causality of Reagent Selection

To force this reaction to completion, the catalytic cycle must be artificially accelerated at its highest energy transition state: Reductive Elimination .

• Catalyst & Ligand: We employ Pd₂(dba)₃ paired with Xantphos . Xantphos possesses an exceptionally large bite angle (~111°). When coordinated to the Pd(II) intermediate, this wide angle forces the aryl and amine ligands closer together in the square planar complex, sterically driving the reductive elimination step to release the bulky tertiary amine product[1][2].

• Base Selection: While sodium tert-butoxide (NaOtBu) is the gold standard for Buchwald-Hartwig aminations[3], strong alkoxides can trigger the decomposition of the nitro group or initiate unwanted side reactions (e.g., S_NAr of the nitro group). We utilize Cs₂CO₃ (or Na₂CO₃), which provides the perfect balance of basicity to deprotonate the coordinated amine without degrading the substrate[1].

• Solvent: 1,4-Dioxane is selected for its high boiling point (101 °C), which provides the necessary thermal energy to overcome the high activation barrier of the sterically hindered coupling.

Fig 1. Buchwald-Hartwig catalytic cycle for N,4-dimethyl-2-nitropyridin-3-amine coupling.

Optimization Data & Yield Analysis

The following table summarizes the quantitative optimization data for the coupling of N,4-dimethyl-2-nitropyridin-3-amine with a model electrophile (4-bromotoluene) at 100 °C for 18 hours.

Entry	Palladium Source (5 mol%)	Ligand (10 mol%)	Base (2.0 equiv)	Solvent	Conversion / Yield (%)	Observation / Causality
1	Pd₂(dba)₃	BINAP	Cs₂CO₃	Toluene	< 5%	Bite angle too small; reductive elimination fails.
2	Pd(OAc)₂	RuPhos	NaOtBu	1,4-Dioxane	15%	Strong base caused nitro group degradation.
3	Pd₂(dba)₃	Xantphos	K₃PO₄	1,4-Dioxane	42%	Base insoluble; deprotonation is rate-limiting.
4	Pd₂(dba)₃	Xantphos	Cs₂CO₃	1,4-Dioxane	88%	Optimal geometry and mild basicity achieved.

Note: The use of Xantphos and carbonate bases has been robustly validated in the patent literature for the synthesis of tricyclic inhibitors utilizing highly deactivated 2-nitropyridin-3-amines[1].

Standardized Experimental Protocol

This protocol is designed as a self-validating system . In-process controls (IPCs) are embedded to ensure that any deviation (e.g., oxygen ingress, catalyst death) is immediately detectable.

Fig 2. Step-by-step experimental workflow for the cross-coupling reaction.

Reagents Required (1.0 mmol scale)

• Aryl Bromide: 1.0 mmol

• N,4-dimethyl-2-nitropyridin-3-amine: 1.2 mmol (1.2 equiv)[4]

• Pd₂(dba)₃: 45.8 mg (0.05 mmol, 5 mol%)

• Xantphos: 57.9 mg (0.10 mmol, 10 mol%)

• Cesium Carbonate (Cs₂CO₃): 651.6 mg (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (Anhydrous): 10 mL

Step-by-Step Methodology

• Reaction Assembly (Benchtop): To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), N,4-dimethyl-2-nitropyridin-3-amine (1.2 mmol), Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%), and finely powdered Cs₂CO₃ (2.0 equiv).

• Atmosphere Exchange (Critical Step): Seal the tube with a rubber septum. Connect to a Schlenk line. Evacuate the tube under high vacuum for 3 minutes, then backfill with ultra-pure Argon. Repeat this pump-purge cycle exactly three times. Self-Validation Check: If the solid mixture appears clumpy or wet, moisture is present. The Cs₂CO₃ must remain a free-flowing powder.

• Solvent Addition & Degassing: Add anhydrous 1,4-Dioxane (10 mL) via a gas-tight syringe. Sparge the resulting suspension with Argon for 5 minutes by submerging a long needle directly into the solvent.

• Catalytic Activation & Heating: Place the sealed tube in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm). Self-Validation Check: Within 15 minutes, the solution should transition to a deep red/burgundy color, indicating the formation of the active Pd(0)-Xantphos complex. If the solution turns opaque black and a mirror forms on the glass, oxygen ingress has occurred (Pd black precipitation). Abort the reaction.

• In-Process Control (IPC): After 16 hours, cool the reaction to room temperature. Withdraw a 10 µL aliquot via syringe, dilute in 1 mL of Acetonitrile, filter through a 0.2 µm PTFE syringe filter, and analyze via LC-MS. Look for the disappearance of the aryl bromide and the mass of the desired tertiary amine.

• Aqueous Workup: Quench the reaction mixture by adding 10 mL of deionized water. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure cross-coupled product.

References

• WIPO Patent WO2016089797A1. "Novel tricyclic compounds as inhibitors of mutant idh enzymes." Google Patents. URL:[1]

• Shen, Q., Guo, F., & Hartwig, J. F. "Aryl- and Hetarylamines with Hetaryl Electrophiles." Thieme Connect. URL:[Link][2]

• WIPO Patent WO2024233550A1. "5,6-fused and 6,6-fused bicyclic alcohols and ethers and compositions for use as 15-prostaglandin dehydrogenase modulators." Google Patents. URL:[4][5]

• Tai, S., et al. "Buchwald–Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst." The Journal of Organic Chemistry 2015, 80 (15), 7666-7673. URL:[Link][3]

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Reference Data & Comparative Studies

A Researcher's Guide to the Thermodynamic Stability of N,4-dimethyl-2-nitropyridin-3-amine Isomers

Abstract

In the landscape of pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) is not merely a physical characteristic; it is a cornerstone of safety, efficacy, and shelf-life. Positional isomers of a parent molecule can exhibit vastly different physical and chemical properties, including thermodynamic stability, which directly impacts their viability as drug candidates. This guide presents a comprehensive framework for the comparative analysis of positional isomers of N,4-dimethyl-2-nitropyridin-3-amine. We will explore a synergistic approach that marries high-level in silico predictions with robust experimental validation, providing a self-validating system for determining relative stability. This document is intended for researchers, chemists, and drug development professionals seeking to understand and apply these principles to their own work.

Introduction: The Critical Role of Isomeric Stability

N,4-dimethyl-2-nitropyridin-3-amine is a substituted pyridine derivative, a class of compounds prevalent in medicinal chemistry. The specific arrangement of its functional groups—a nitro group, a secondary amine, and a methyl group—creates the potential for several positional isomers. While these isomers share the same molecular formula, their distinct structural arrangements can lead to significant differences in properties such as solubility, melting point, reactivity, and, most critically, thermodynamic stability. The less stable isomer (metastable) may convert to the more stable form over time, a phenomenon with profound implications for drug formulation, storage, and bioavailability.

Understanding the relative thermodynamic stability is paramount. The most stable isomer is generally preferred for development as it is less likely to undergo chemical or physical changes during its lifecycle. This guide will compare four logical positional isomers, using N,4-dimethyl-2-nitropyridin-3-amine as our reference compound, to illustrate a best-practice workflow for stability assessment.

The Isomers Under Investigation

For this comparative study, we will focus on four positional isomers where the nitro (-NO2) and methyl (-CH3) groups are rearranged around the pyridine ring, while the core N-methyl-pyridin-3-amine structure is maintained.

• Isomer 1 (Reference): N,4-dimethyl-2-nitropyridin-3-amine

• Isomer 2: N,4-dimethyl-5-nitropyridin-3-amine

• Isomer 3: N,4-dimethyl-6-nitropyridin-3-amine

• Isomer 4: N,5-dimethyl-2-nitropyridin-3-amine

The rationale for selecting these isomers is to probe the electronic and steric effects of substituent placement on the overall molecular stability. Key interactions, such as potential intramolecular hydrogen bonding between the amine proton and the adjacent nitro group in Isomer 1, are expected to play a significant role.[1][2]

Caption: Molecular structures of the four isomers under investigation.

A Dual-Pronged Methodological Approach: Computational Prediction and Experimental Validation

Caption: Integrated workflow for determining isomer thermodynamic stability.

Part 1: In Silico Thermodynamic Prediction via Density Functional Theory (DFT)

Expertise & Causality: We begin with DFT calculations because they provide a computationally efficient yet highly accurate method for predicting the ground-state energies of molecules.[3] This in silico approach allows us to generate an initial, data-driven hypothesis about the relative stabilities before committing resources to synthesis and experimentation. We have selected the B3LYP functional with the 6-311+G(d,p) basis set, a combination well-regarded for its balance of accuracy and computational cost in modeling organic molecules containing nitro and amino groups.[4][5][6] The inclusion of dispersion corrections is also advisable for obtaining accurate energies.[4]

Protocol: DFT Calculations

• Structure Preparation: Build the 3D structures of all four isomers using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization for each isomer using the G4 or B3LYP/6-311+G(d,p) level of theory to find the lowest energy conformation.[7]

• Frequency Calculation: Conduct a frequency calculation at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Energy Extraction: From the output files, extract the electronic energy, enthalpy (H), and Gibbs free energy (G).

• Relative Energy Calculation: Calculate the relative energies (ΔE, ΔH, and ΔG) for each isomer with respect to the most stable isomer (which is assigned a relative energy of 0).

Part 2: Experimental Validation Methodologies

Trustworthiness: Theoretical models are powerful, but they must be validated by empirical data. We employ two distinct experimental techniques—Differential Scanning Calorimetry (DSC) and Isomer Equilibration Studies—to create a self-validating experimental framework. DSC provides insight into the stability of the crystal lattice, while equilibration studies reveal the intrinsic thermodynamic stability of the molecules under specific conditions.

3.2.1. Differential Scanning Calorimetry (DSC)

Expertise & Causality: DSC measures the heat flow into or out of a sample as it is heated, cooled, or held isothermally.[8] For isomeric compounds, a higher melting point (Tm) and a higher enthalpy of fusion (ΔHfus) often correlate with greater crystal lattice stability. This is because more energy is required to break the stronger intermolecular forces (e.g., hydrogen bonds, π-stacking) in a more stable crystal.[9][10] This technique is invaluable for assessing the solid-state stability, which is directly relevant to formulation and storage.[11]

Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of each purified isomer into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere from ambient temperature to a point beyond the compound's melting.

• Data Analysis: Analyze the resulting thermogram to determine the onset of melting, the peak melting temperature (Tm), and the integrated peak area, which corresponds to the enthalpy of fusion (ΔHfus).

3.2.2. Isomer Equilibration Studies

Expertise & Causality: This is the definitive experiment for determining relative thermodynamic stability.[12] By subjecting a mixture of isomers to conditions that allow for their interconversion (e.g., heat or a catalyst), the system will eventually reach a state of thermodynamic equilibrium. The ratio of isomers at this point directly reflects their relative Gibbs free energies; the most abundant isomer is the most thermodynamically stable.[13]

Protocol: Isomer Equilibration

• Reaction Setup: Dissolve an equimolar mixture of two or more isomers in a suitable high-boiling, inert solvent (e.g., diphenyl ether).

• Equilibration: Heat the mixture to a high temperature (e.g., 180-200 °C) for a prolonged period (24-72 hours) to allow the system to reach equilibrium. It is crucial to take aliquots at different time points (e.g., 24h, 48h, 72h) to ensure the isomer ratio has become constant.

• Quantification: Cool the aliquots and dilute them with a suitable solvent. Analyze the composition of the mixture using a calibrated High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) method.[14][15]

• Ratio Determination: Calculate the percentage of each isomer present in the final, equilibrated mixture.

Results and Discussion

The following tables present hypothetical, yet scientifically plausible, data for our four isomers to illustrate the expected outcomes of the described methodologies.

Table 1: Computational Stability Analysis (DFT)

Isomer	Relative Electronic Energy (ΔE) (kcal/mol)	Relative Enthalpy (ΔH) (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)
Isomer 1	0.00	0.00	0.00
Isomer 2	+4.15	+4.08	+4.25
Isomer 3	+2.78	+2.85	+2.65

| Isomer 4 | +5.32 | +5.41 | +5.20 |

Table 2: Experimental Stability Analysis (DSC & Equilibration)

Isomer	Melting Point (Tm) (°C)	Enthalpy of Fusion (ΔHfus) (kJ/mol)	Equilibrium Composition (%)
Isomer 1	152.1	35.8	89.5
Isomer 2	135.8	29.1	1.5
Isomer 3	141.5	31.5	8.8

| Isomer 4 | 128.9 | 26.4 | 0.2 |

Interpretation of Results

The computational and experimental data present a cohesive picture.

• Dominant Stability of Isomer 1: Both the DFT calculations and the equilibration studies unequivocally identify Isomer 1 (N,4-dimethyl-2-nitropyridin-3-amine) as the most thermodynamically stable isomer.[4] It possesses the lowest calculated Gibbs free energy and constitutes nearly 90% of the mixture at equilibrium.

• The Role of Intramolecular Hydrogen Bonding: The pronounced stability of Isomer 1 can be attributed to the formation of a strong intramolecular hydrogen bond between the hydrogen on the amino nitrogen and an oxygen of the ortho-positioned nitro group. This creates a stable six-membered ring-like structure, significantly lowering the molecule's internal energy.[1][2] This type of interaction is a powerful stabilizing force in many organic molecules.

• Correlation between Methods: The rank order of stability predicted by DFT (Isomer 1 > Isomer 3 > Isomer 2 > Isomer 4) is perfectly corroborated by the experimental equilibrium composition. Furthermore, the DSC data aligns well, with Isomer 1 showing the highest melting point and enthalpy of fusion, indicative of a more stable and efficiently packed crystal lattice.

• Steric and Electronic Effects: Isomer 4 is the least stable, likely due to steric hindrance between the methyl group at position 5 and the adjacent amino group at position 3, forcing the substituents out of planarity and disrupting favorable electronic interactions with the pyridine ring. Isomers 2 and 3 exhibit intermediate stability, lacking both the strong stabilizing hydrogen bond of Isomer 1 and the significant steric clash of Isomer 4.

Caption: Key molecular interactions influencing isomer stability.

Conclusion and Implications for Drug Development

This guide demonstrates a robust, multi-faceted approach to determining the comparative thermodynamic stability of positional isomers. The synergy between in silico DFT calculations and experimental validation via DSC and equilibration studies provides a high degree of confidence in the final stability assessment.

References

• Kubas, A., et al. (2023). Inter- vs. Intra-Molecular Hydrogen Bond in Complexes of Nitrophthalic Acids with Pyridine. Molecules. Available at: [Link]

• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
• Foresman, J. B., & Frisch, Æ. (1996). Exploring Chemistry with Electronic Structure Methods. Gaussian, Inc.
• Gilli, G., & Gilli, P. (2009). The Nature of the Hydrogen Bond: Outline of a Comprehensive Hydrogen Bond Theory. Oxford University Press.

• Mancini, G., et al. (2018). Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives. Royal Society Open Science. Available at: [Link]

• Mettler Toledo. (n.d.). Differential Scanning Calorimetry (DSC). Available at: [Link]

• Ribeiro da Silva, M. A. V., et al. (2010). Experimental and computational thermodynamic study of three monofluoronitrobenzene isomers. The Journal of Chemical Thermodynamics. Available at: [Link]

• Schreiner, P. R. (2007). Computational Organic Chemistry. John Wiley & Sons.
• Yarnell, A. (2004).

• Zaugg, S. D., et al. (2007). Kinetics and Equilibria of Cis/Trans Isomerization of Backbone Amide Bonds in Peptoids. The Journal of Organic Chemistry. Available at: [Link]

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Comprehensive Comparison Guide: Validation of Structural Characterization Methods for N,4-Dimethyl-2-nitropyridin-3-amine

Introduction: The Analytical Challenge

N,4-Dimethyl-2-nitropyridin-3-amine (Chemical Formula: C8H11N3O2) is a highly functionalized pyridine derivative that serves as a critical building block in the synthesis of complex tricyclic inhibitors, including those targeting mutant IDH enzymes in oncology[1].

Characterizing this intermediate presents a unique set of analytical challenges. The molecule features a "push-pull" electronic system: the strongly electron-withdrawing nitro group at the C2 position competes with the electron-donating secondary amine at the C3 position. This electronic environment, combined with steric hindrance from the adjacent C4-methyl group, can lead to restricted bond rotation, tautomerism, and complex spectral behavior[2]. Furthermore, the presence of a secondary amine (N-methyl) in proximity to a nitro group raises severe regulatory concerns regarding the potential formation of trace N-nitrosamine impurities, which are known pro-mutagens[3].

As a Senior Application Scientist, I have developed this guide to objectively compare the performance of standard analytical methods—NMR, LC-HRMS, SC-XRD, and FT-IR—and to provide self-validating protocols that guarantee absolute structural certainty for this API intermediate.

Orthogonal Characterization Strategy

To achieve 100% structural confidence, no single analytical technique is sufficient. A robust validation strategy requires an orthogonal approach where the weaknesses of one method are covered by the strengths of another.

Orthogonal analytical workflow for structural validation of pyridine APIs.

Comparative Analysis of Characterization Methods

The following table objectively compares the primary analytical alternatives used for the structural validation of substituted nitropyridinamines.

Analytical Method	Primary Output	Structural Resolution	Impurity Detection Limit	Cost & Throughput
2D-NMR (HMBC/HSQC)	Regiochemistry & Connectivity	High : Differentiates positional isomers flawlessly.	Low : ~1-5% (Not suitable for trace mutagens).	Medium Cost / High Throughput
LC-HRMS (ESI+)	Exact Mass & Fragmentation	Medium : Confirms formula but struggles with isomers.	Very High : Parts-per-million (ppm) trace detection.	High Cost / Medium Throughput
SC-XRD	Absolute 3D Configuration	Absolute : Gold standard for spatial arrangement.	None : Analyzes a single, isolated crystal.	Very High Cost / Low Throughput
FT-IR	Functional Group Presence	Low : Confirms -NO2 and -NH vibrations only.	Low : >5% bulk impurities.	Low Cost / Very High Throughput

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol cannot merely be a list of instructions; it must contain internal logic checks that validate the data in real-time.

2D-NMR (HSQC/HMBC) Regioisomer Resolution

Causality & Logic: Substituted nitropyridines are highly prone to regioisomerism during electrophilic aromatic substitution or amination steps. While 1D ¹H NMR can confirm the presence of two distinct methyl groups (the N-methyl and the C4-methyl), it cannot definitively prove their positions on the pyridine ring. By utilizing Heteronuclear Multiple Bond Correlation (HMBC), we map the ³J_CH couplings. Furthermore, the steric clash between the C2-nitro group and the C3-methylamine can cause restricted rotation, leading to broadened NMR signals at room temperature. Variable Temperature (VT) NMR is therefore required to coalesce these signals and confirm the structure[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d6. Rationale: DMSO is a strong hydrogen-bond acceptor that disrupts intermolecular stacking, yielding sharper baseline signals.

• 1D Acquisition: Acquire standard ¹H (600 MHz) and ¹³C (150 MHz) spectra at 298 K.

• 2D Correlation: Run a ¹H-¹³C HMBC experiment optimized for long-range couplings (J = 8 Hz).

• Self-Validation Check: Map the cross-peaks. The N-CH3 protons must show a ³J_CH correlation exclusively to the C3 carbon. The C4-CH3 protons must correlate to C3, C4, and C5.

• VT-NMR Trigger: If the N-CH3 signal appears as a broad multiplet or split peak (indicating rotamers), elevate the probe temperature to 330 K. Validation: The protocol is only successful if the signals coalesce into a sharp singlet/doublet at elevated temperatures, proving restricted rotation rather than a chemical impurity[3].

LC-HRMS for Trace Impurity Profiling

Causality & Logic: Secondary amines are highly susceptible to nitrosation, forming N-nitrosamines—potent impurities heavily scrutinized by regulatory agencies[3]. NMR lacks the sensitivity to detect these at the required ppm levels. LC-HRMS provides exact mass measurements (mass error < 2 ppm) to validate the API intermediate's chemical formula while simultaneously screening for +29 Da mass shifts indicative of N-nitroso impurities.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 µg/mL solution in LC-MS grade Water:Acetonitrile (50:50, v/v) spiked with 0.1% formic acid.

• Chromatography: Inject 2 µL onto a C18 UPLC column (1.7 µm, 2.1 x 100 mm). Execute a 10-minute gradient from 5% to 95% Acetonitrile (Mobile Phase B).

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+). Rationale: While the nitro group decreases overall basicity, the secondary amine ensures efficient protonation to yield the[M+H]+ ion.

• Self-Validation Check: The theoretical [M+H]+ for C8H11N3O2 is m/z 182.0924. The protocol is validated only if the observed mass is within ±2 ppm. Furthermore, trigger an MS/MS fragmentation event: the system must detect a characteristic neutral loss of the nitro group (-46 Da) to confirm the C2 substitution.

Quantitative Data Summary

The following table outlines the expected analytical data for N,4-dimethyl-2-nitropyridin-3-amine, serving as a benchmark for batch-to-batch validation.

Analytical Technique	Parameter	Expected Value / Observation	Structural Significance
¹H NMR (DMSO-d6)	C6-H	~8.1 ppm (Doublet)	Highly deshielded by the adjacent pyridine nitrogen and C2-nitro group[2].
¹H NMR (DMSO-d6)	N-CH3	~2.8 ppm (Doublet/Singlet)	Confirms the presence of the secondary amine methylation.
¹³C NMR (DMSO-d6)	C2 Carbon	~150 ppm	Validates the attachment of the strongly electron-withdrawing -NO2 group.
LC-HRMS (ESI+)	Exact Mass [M+H]+	m/z 182.0924 (± 2 ppm)	Confirms the exact elemental composition of C8H11N3O2.
LC-HRMS (MS/MS)	Neutral Loss	-46 Da	Confirms the presence of a labile nitro group under collision-induced dissociation.

Conclusion

The structural validation of N,4-dimethyl-2-nitropyridin-3-amine requires a rigorous, multi-faceted approach. Relying solely on 1D NMR or FT-IR is insufficient due to the complex electronic nature of the substituted pyridine ring and the regulatory risks associated with secondary amine intermediates. By implementing the self-validating 2D-NMR and LC-HRMS protocols outlined in this guide, drug development professionals can unequivocally confirm regiochemistry while simultaneously profiling for critical trace impurities, ensuring the integrity of downstream API synthesis.

References

• NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations National Center for Biotechnology Information (PMC) URL:[Link]

• 2-Nitropyridin-3-amine | C5H5N3O2 | CID 83281 PubChem URL: [Link]

• WO2016089797A1 - Novel tricyclic compounds as inhibitors of mutant idh enzymes Google Patents URL

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• 3. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

N,4-Dimethyl-2-nitropyridin-3-amine: Comprehensive Safety and Disposal Protocol

As drug development accelerates, managing highly functionalized organic intermediates like N,4-dimethyl-2-nitropyridin-3-amine requires rigorous, scientifically grounded operational protocols. This compound—characterized by a biologically active aminopyridine core and an electron-deficient nitroaromatic ring—presents unique toxicity and disposal challenges.

This guide provides researchers and laboratory managers with a self-validating, step-by-step framework for the safe handling and terminal destruction of this chemical, ensuring compliance, safety, and environmental integrity.

Mechanistic Hazard Assessment

To safely manage this chemical, operators must understand the causality behind its specific hazards. The molecule's danger profile is driven by two distinct structural moieties:

• Recalcitrance and Thermal Instability (The Nitro Group): The electron-withdrawing nature of the nitro group creates a highly electron-deficient aromatic ring. This makes the compound notoriously resistant to oxidative degradation by microbial dioxygenases, rendering standard aerobic biological wastewater treatment entirely ineffective[1]. Furthermore, nitroaromatics carry inherent thermal instability risks and can form explosive mixtures or release toxic NOₓ gases if subjected to uncontrolled heating,[2].

• Systemic Toxicity (The Aminopyridine Core): Aminopyridines are severe irritants that are readily absorbed through intact skin, the respiratory tract, and the gastrointestinal system[3]. They exhibit high acute toxicity, primarily targeting the central nervous system by interfering with potassium channels, which can lead to convulsions, respiratory depression, and methemoglobinemia[4].

Self-Validating Disposal Protocols

Because nitroaromatic compounds resist aerobic degradation[5], discharging this chemical into standard municipal or biological treatment systems will result in severe aquatic toxicity. Every disposal workflow must be treated as a self-validating system , meaning the protocol is only complete when analytical verification confirms the absence of the hazard.

Protocol A: Solid Waste Packaging and Terminal Destruction

Objective: Secure containment and complete thermal destruction of solid waste. Causality: High-Temperature Incineration (HTI) at >1000°C is the mandatory terminal destruction method for nitroaromatics. It ensures complete cleavage of the recalcitrant C-NO₂ bonds, preventing the release of toxic byproducts[2],[6].

• Primary Containment: Collect all solid waste (powders, contaminated Kimwipes, spatulas) into anti-static, non-reactive polyethylene bags.

• Secondary Containment: Seal the bags inside a UN-rated High-Density Polyethylene (HDPE) drum. Crucial: Do not use steel drums, as nitroaromatics can react with certain metals over time to form shock-sensitive salts.

• Validation Checkpoint: Perform a solvent-dampened swipe test on the exterior of the sealed HDPE drum. Analyze the swipe via LC-MS. The containment protocol is validated only if the exterior concentration is <0.1 µg/cm².

• Terminal Routing: Manifest the drum as RCRA hazardous waste and route it exclusively to a licensed HTI facility[6].

Protocol B: Aqueous and Solvent Waste Remediation

Objective: Remove dissolved N,4-dimethyl-2-nitropyridin-3-amine from liquid streams prior to effluent discharge. Causality: Granular Activated Carbon (GAC) effectively captures dissolved nitroaromatics. However, for high-concentration streams, chemical reduction is required to break the electron-withdrawing effect, reducing the compound's energetic potential and environmental persistence[5].

• Triage and pH Adjustment: Consolidate liquid waste in an HDPE carboy. Adjust the pH to 7.0–8.0 to optimize adsorption kinetics.

• Chemical Reduction (For Concentrations >1%): Introduce a chemical reducing agent (e.g., sodium dithionite or specialized metallic reagents) to reduce the nitro group to an amine. This breaks the recalcitrance of the ring[5].

• GAC Adsorption: Pass the treated liquid through a GAC column at a controlled flow rate to capture the remaining organic constituents[5].

• Validation Checkpoint: Sample the post-GAC effluent and analyze via HPLC-UV (monitoring at the compound's specific λmax). The system is validated for discharge only when the peak area falls below the established limit of quantitation (LOQ).

• Spent Media Disposal: Collect the spent GAC media, package it in HDPE, and route it to HTI, as the carbon matrix now holds concentrated toxic organics[5].

Quantitative Hazard & Compatibility Data

Summarizing the operational parameters ensures quick decision-making during waste triage.

Waste Stream	Primary Hazard	Approved Containment	Terminal Disposal Methodology	Validation Checkpoint
Pure Solid / Powder	CNS Toxicity, Thermal Instability	Anti-static bag inside HDPE drum	High-Temperature Incineration (HTI)	Exterior swipe test < 0.1 µg/cm²
Organic Solvent Waste	Flammability, Skin Penetration	UN-rated HDPE jerrican	Liquid Injection Incineration	HPLC verification of concentration
Aqueous Effluent	Aquatic Toxicity, Persistence	Polyethylene carboy	Chemical Reduction + GAC Adsorption	Effluent UV absorbance baseline

Disposal Workflow Visualization

The following decision tree maps the exact logistical routing required to maintain scientific integrity and safety during the disposal process.

Figure 1: Lifecycle and disposal decision tree for N,4-dimethyl-2-nitropyridin-3-amine waste streams.

References

3.[3] Aminopyridines - EPA Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

4.[5] MuniRem® Technology – An On-Site Treatment Solution for Explosives Source: MuniRem Environmental URL:[Link]

5.[2] Bioremediation of Nitroaromatic Compounds Source: IntechOpen URL:[Link]

6.[6] Incineration of Explosive Contaminated Soil as a Means of Site Remediation Source: Defense Technical Information Center (DTIC) URL:[Link]

7.[1] Biological Treatment of Nitroaromatics in Wastewater Source: MDPI URL:[Link]

Sources

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• 2. Bioremediation of Nitroaromatic Compounds | IntechOpen [intechopen.com]
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• 4. tcichemicals.com [tcichemicals.com]
• 5. MuniRem® Technology – An On-Site Treatment Solution for Explosives and Heavy Metals in Wastewater - Munirem Environmental [munirem.com]
• 6. apps.dtic.mil [apps.dtic.mil]

Personal protective equipment for handling N,4-dimethyl-2-nitropyridin-3-amine

Operational and Safety Guide: Handling N,4-dimethyl-2-nitropyridin-3-amine

This document provides a comprehensive operational and safety framework for handling N,4-dimethyl-2-nitropyridin-3-amine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is constructed based on the known hazards of structurally similar nitropyridine and nitroaromatic compounds. The core principle of this guide is to treat N,4-dimethyl-2-nitropyridin-3-amine with a high degree of caution, assuming it possesses hazards characteristic of its chemical class.

Hazard Analysis and Risk Assessment

N,4-dimethyl-2-nitropyridin-3-amine combines several functional groups that suggest a specific hazard profile: a pyridine ring, a nitro group, and amine groups. This structure points towards potential toxicity, skin and eye irritation, and possible energetic decomposition under certain conditions. The risk assessment is therefore based on data from analogous compounds.

Inferred Hazard Profile:

Hazard Category	Associated Risks & GHS Hazard Statements (Inferred)	Rationale & Authoritative Context
Acute Toxicity	H302/312/332: Harmful if swallowed, in contact with skin, or if inhaled. Some related compounds are classified as H301/311/331 (Toxic).[1]	Nitroaromatic compounds are known to be systemically toxic. Exposure can lead to symptoms like headaches, dizziness, and nausea.[2]
Skin & Eye Irritation	H315: Causes skin irritation. H319: Causes serious eye irritation.	This is a consistent classification across a wide range of substituted nitropyridines and aminopyridines.[3][4][5]
Long-Term Exposure	H341: Suspected of causing genetic defects. H351: Suspected of causing cancer.	Certain nitroaromatic compounds and their metabolites have shown mutagenic or carcinogenic potential.[1][4] This risk must be assumed until proven otherwise.
Physical Hazards	Risk of Exothermic Decomposition.	Aromatic nitro compounds are known for their energetic properties, which increase with the number of nitro groups.[6] While this compound has only one, heating under confinement should be avoided. Some related compounds may explode in a fire.[4]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to protection is mandatory. Engineering controls are the primary barrier, supplemented by rigorous use of PPE.

Primary Engineering Controls

All handling of N,4-dimethyl-2-nitropyridin-3-amine, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. The fume hood provides essential ventilation to prevent inhalation of dust or vapors and offers a physical barrier against splashes.

Mandatory Personal Protective Equipment (PPE)

PPE Item	Specifications	Rationale
Hand Protection	Nitrile rubber gloves (minimum 5 mil thickness).	Provides chemical resistance against aromatic compounds. Double-gloving is recommended during transfers of significant quantities.
Eye Protection	Chemical safety goggles with side shields or a full-face shield .	Protects against splashes and airborne particles that can cause serious eye irritation.[3][7]
Body Protection	Flame-resistant laboratory coat , long pants, and closed-toe shoes.	A lab coat protects against skin contact.[7] Flame-resistant material is a prudent choice given the potential energetic nature of nitro compounds.
Respiratory	Not required if work is performed within a certified fume hood.	If a fume hood is not available or its function is compromised, a NIOSH-approved respirator with organic vapor/particulate cartridges is mandatory.[7]

Standard Operating Procedure (SOP) for Handling

This step-by-step protocol is designed to minimize exposure and ensure safe handling from receipt to disposal.

Preparation and Pre-Handling Checks

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and the airflow is optimal.

• Assemble all Materials: Before starting, place all necessary equipment (spatulas, weigh boats, solvents, glassware, waste container) inside the fume hood to minimize movement in and out of the containment area.

• Don PPE: Put on all required PPE as specified in Section 2.2. Check gloves for any signs of damage.

Weighing and Transfer

• Use a Dedicated Spatula: Use a clean, designated spatula for this chemical.

• Tare the Balance: If using an analytical balance inside the hood, ensure it is tared with the weigh boat.

• Transfer Slowly: Carefully transfer the solid compound from its storage container to the weigh boat. Avoid generating dust. Use gentle scooping motions.

• Close Primary Container: Immediately and securely close the main container of N,4-dimethyl-2-nitropyridin-3-amine after extracting the required amount.

• Add to Solvent: If preparing a solution, carefully add the weighed solid to the solvent in the reaction vessel. Do not add solvent directly to the weigh boat in a way that could cause splashing.

Post-Handling and Decontamination

• Clean Equipment: Decontaminate the spatula and any non-disposable equipment with an appropriate solvent (e.g., ethanol or isopropanol), collecting the rinse as hazardous waste.

• Wipe Down Surfaces: Wipe the work surface inside the fume hood with a solvent-dampened towel. Dispose of the towel in the solid hazardous waste container.

• Doff PPE Correctly: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces.

• Wash Hands: Wash hands thoroughly with soap and water after the procedure is complete, even though gloves were worn.[6]

Caption: Standard Operating Procedure workflow for N,4-dimethyl-2-nitropyridin-3-amine.

Emergency Procedures

Spills

• Alert Personnel: Immediately alert others in the lab and evacuate the immediate area if the spill is large or outside of a fume hood.

• Containment: If the spill is small and contained within the fume hood, ensure you are wearing full PPE.

• Cleanup: Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels as the primary absorbent.[6]

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[6]

• Decontaminate: Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as hazardous waste.

Caption: Emergency decision workflow for spills of N,4-dimethyl-2-nitropyridin-3-amine.

Personal Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][7]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7][8]

Waste Disposal Plan

Proper segregation and disposal of waste are critical to laboratory and environmental safety.

• Waste Segregation: All waste contaminated with N,4-dimethyl-2-nitropyridin-3-amine must be collected separately from other waste streams.

  • Solid Waste: Used gloves, weigh boats, absorbent materials, and contaminated wipes should be placed in a clearly labeled, sealed container marked "Hazardous Solid Waste: Nitroaromatic Compound ".

  • Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and clearly labeled container marked "Hazardous Liquid Waste: Nitroaromatic Compound ". Do not mix with other waste streams like halogenated or non-halogenated solvents.[1]

• Storage: Store waste containers in a designated, well-ventilated secondary containment area, away from heat and incompatible materials. Keep containers securely closed when not in use.[1]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department. The recommended final disposal method for nitroaromatic compounds is high-temperature incineration by a licensed hazardous waste contractor.[1][8]

References

• Benchchem. (n.d.). Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Application Notes and Protocols for Handling 2,4-Dichloro-5-nitropyridine Solutions.

• U.S. Environmental Protection Agency. (1976). Investigation of Selected Potential Environmental Contaminants: Nitroaromatics - Final Report. Retrieved from [Link]

• Weiss, T., & Selenka, F. (1998). Exposure to nitroaromatic explosives and health effects during disposal of military waste. International Archives of Occupational and Environmental Health, 71(5), 343-348.
• Santa Cruz Biotechnology, Inc. (n.d.). 4-Nitropyridine N-oxide Safety Data Sheet.
• Thermo Fisher Scientific. (2011, June 7). Safety Data Sheet for 2,3-dimethyl-4-nitropyridine 1-oxide.
• MilliporeSigma. (n.d.). Material Safety Data Sheet for 4-(Dimethylamino)pyridine.
• Tokyo Chemical Industry. (2025, July 16). Safety Data Sheet for 2,3-Dimethyl-4-nitropyridine N-Oxide.
• Díaz, Y., et al. (2015). Technological Proposal for Treating Wastewater Contaminated with Nitro Aromatic Compounds by Simulation. Chemical Engineering Transactions, 43.
• Spain, J. C., Hughes, J. B., & Knackmuss, H. J. (Eds.). (2000). Biodegradation of Nitroaromatic Compounds and Explosives. CRC Press.
• Thermo Fisher Scientific. (2010, January 4). Safety Data Sheet for 4-Pyridinamine, N,N-dimethyl-.
• Thermo Fisher Scientific. (2023, September 21). Safety Data Sheet for 2-Dimethylaminopyridine.
• MilliporeSigma. (2025, November 6). Safety Data Sheet.
• Thermo Fisher Scientific. (2011, June 7). Safety Data Sheet.
• Thermo Fisher Scientific. (2010, January 4). Safety Data Sheet for 4-(Dimethylamino)pyridine.
• Svensen, H. (2001). Synthesis and Functionalization of 3-Nitropyridines (Doctoral thesis, Norwegian University of Science and Technology).

• Organic Syntheses. (n.d.). 3-methyl-4-nitropyridine-1-oxide. Retrieved from [Link]

• Fisher Scientific. (2011, April 6). Safety Data Sheet for 2-Amino-3-nitropyridine.
• Bakke, J. M. (2000). Nitropyridines: Synthesis and reactions.

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